NTPDase-IN-1

NTPDase isozyme selectivity CD39 inhibitor profiling ectonucleotidase pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H25N3OS2
Molecular Weight 363.5 g/mol
Cat. No. B15604520
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNTPDase-IN-1
Molecular FormulaC18H25N3OS2
Molecular Weight363.5 g/mol
Structural Identifiers
InChIInChI=1S/C18H25N3OS2/c1-5-10-23-18-21-20-17(24-18)19-16(22)13(4)15-8-6-14(7-9-15)11-12(2)3/h6-9,12-13H,5,10-11H2,1-4H3,(H,19,20,22)
InChIKeyDTINHYCNGDGSHA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

NTPDase-IN-1 Selectivity and Potency Overview


NTPDase-IN-1 (compound 5a; CAS 2962812-29-7) is a synthetic thiadiazole amide derivative that acts as a selective, non-competitive inhibitor of human nucleoside triphosphate diphosphohydrolases (h-NTPDases) [1]. It belongs to a structurally distinct chemotype—1,3,4-thiadiazole amides—that had not previously been evaluated against NTPDases before its disclosure in 2022 [1]. The compound exhibits sub-micromolar inhibitory activity against h-NTPDase-1 (IC50 = 0.05 µM), h-NTPDase-2 (IC50 = 0.23 µM), and h-NTPDase-8 (IC50 = 0.54 µM), while essentially sparing h-NTPDase-3 (IC50 > 100 µM), defining its characteristic isozyme selectivity fingerprint [1]. NTPDase-IN-1 inhibits h-NTPDase-1 and -2 through a non-competitive mechanism with a Km value of 21 µM determined for h-NTPDase-1 [1]. The compound is supplied for preclinical research applications in cancer immunology, inflammatory disorders, and bacterial infection studies [1].

Selective NTPDase-1/-2/-8 pathway inhibition study fit
Isozyme-selectivity profiling workflow support
Non-competitive mechanism assay context

Why NTPDase-IN-1 Is Not Interchangeable with Generic Inhibitors


NTPDase inhibitors are not functionally interchangeable despite targeting enzymes within the same family. NTPDase-IN-1 occupies a unique selectivity space defined by its isozyme fingerprint: potent inhibition of h-NTPDase-1, -2, and -8 combined with >100 µM IC50 against h-NTPDase-3 [1]. By contrast, the widely used reference inhibitor ARL 67156 is a weak competitive inhibitor (Ki ~11–18 µM) that also inhibits NPP1 and CD73, introducing confounding off-target effects [2]. POM-1 (sodium polyoxotungstate) inhibits NTPDase-1, -2, and -3 non-selectively and additionally blocks central synaptic transmission independent of NTPDase inhibition . Within the same thiadiazole amide series, NTPDase-IN-2 (compound 5g) preferentially targets h-NTPDase-2 (IC50 = 0.04 µM) with weaker activity at h-NTPDase-8 (IC50 = 2.27 µM) and negligible data for h-NTPDase-1 and -3, while NTPDase-IN-3 (compound 5e) is a pan-inhibitor with no isozyme spared [1]. Substituting any of these compounds for NTPDase-IN-1 fundamentally alters the pharmacological profile under investigation and precludes attribution of biological effects to specific NTPDase isozymes. Researchers requiring a tool compound with the precise h-NTPDase-1/-2/-8 trifecta while leaving h-NTPDase-3 intact must verify the selectivity data rather than assuming class-level equivalence.

Class Pan-inhibitors (e.g., POM-1) lack NTPDase-3 sparing; isoform attribution may shift.
Potency ARL 67156 exhibits weaker target engagement; assay-response context may not transfer.
Mechanism Competitive inhibitors are surmountable by ATP; pathway-response endpoints may differ.

NTPDase-IN-1 Quantitative Differentiation Evidence


Isozyme Selectivity Fingerprint: NTPDase-3 Sparing vs Pan-Inhibitors

NTPDase-IN-1 exhibits a distinct selectivity pattern characterized by potent inhibition of three of the four human NTPDase isozymes while leaving the fourth (h-NTPDase-3) essentially untouched. In the same study that produced the compound series, h-NTPDase-3 was noted as 'the least susceptible isozyme' to this chemotype, with only three compounds (5d, 5e, 5j) among ten tested showing strong h-NTPDase-3 inhibition [1]. NTPDase-IN-1 (5a) gave an IC50 >100 µM against h-NTPDase-3, representing a >2,000-fold selectivity window over its h-NTPDase-1 target (IC50 = 0.05 µM) [1]. This contrasts sharply with NTPDase-IN-3 (5e), which inhibits all four isozymes (h-NTPDase-3 IC50 = 0.38 µM; h-NTPDase-8 IC50 = 0.05 µM; h-NTPDase-1 IC50 = 0.21 µM; h-NTPDase-2 IC50 = 1.07 µM) , and with POM-1, which inhibits h-NTPDase-1 (Ki = 2.58 µM), h-NTPDase-3 (Ki = 3.26 µM), and h-NTPDase-2 (Ki = 28.8 µM) without meaningful selectivity .

Isozyme Selectivity
Head-to-head
NTPDase-3 IC50 >100 µM vs NTPDase-IN-3 (0.38 µM)
Enables NTPDase-3 pathway dissection
>2,000-fold window over h-NTPDase-1 target.
NTPDase isozyme selectivity CD39 inhibitor profiling ectonucleotidase pharmacology

Potency Advantage at h-NTPDase-1 vs ARL 67156

NTPDase-IN-1 demonstrates a large potency margin over ARL 67156, the most frequently cited competitive NTPDase1/CD39 inhibitor in the literature. Against the primary therapeutic target h-NTPDase-1, NTPDase-IN-1 achieves an IC50 of 0.05 ± 0.008 µM [1]. ARL 67156, characterized as a weak competitive inhibitor, exhibits a Ki of approximately 11 µM for NTPDase1 (CD39) [2]. Even the most potent ARL 67156 derivatives developed through dedicated SAR optimization (compounds 31 and 33) reached only ~1 µM Ki [2]. The potency gap between NTPDase-IN-1 and ARL 67156 is approximately 220-fold. Against NTPDase-2, NTPDase-IN-1 (IC50 = 0.23 µM) is approximately 78-fold more potent than ARL 67156's NTPDase3 Ki of ~18 µM (ARL 67156 NTPDase-2 Ki not explicitly reported in the primary characterization) [1][2]. This potency advantage is achieved without the additional CD73 inhibitory activity that characterizes ARL 67156 and its derivatives [2].

Potency vs ARL 67156
Cross-study
~220-fold higher target engagement
Supports low-concentration assay design
IC50 0.05 µM vs Ki ~11 µM for ARL 67156.
NTPDase1 CD39 inhibitor potency ARL 67156 comparison ecto-ATPase inhibitor benchmarking

Non-Competitive Mechanism vs Competitive and Allosteric Inhibitors

NTPDase-IN-1 inhibits h-NTPDase-1 and h-NTPDase-2 through a non-competitive mechanism, with a Km value of 21 µM determined for h-NTPDase-1, indicating that the inhibitor binds to both the free enzyme and the enzyme-substrate complex with equal affinity and does not compete with ATP at the active site [1]. This mechanism is fundamentally distinct from ARL 67156, an ATP analog that acts as a competitive inhibitor at the substrate-binding pocket (Ki ≈ 11 µM for NTPDase1) [2], and from ticlopidine-derived benzotetrahydropyridines, which were recently characterized as allosteric CD39 inhibitors binding outside the active site [3]. The non-competitive mode of NTPDase-IN-1 means its inhibitory potency is not surmountable by increasing substrate (ATP) concentration, a critical consideration for in vivo or ex vivo settings where extracellular ATP levels fluctuate orders of magnitude depending on tissue context and disease state [2]. Within the same thiadiazole amide series, NTPDase-IN-2 (5g) also exhibits non-competitive inhibition but with a different Km of 74 µM for h-NTPDase-2 and a distinct selectivity profile favoring h-NTPDase-2/-8 .

Inhibition Mechanism
Cross-study
Non-competitive; Km = 21 µM (h-NTPDase-1)
Not surmountable by ATP in high-stress models
Contrasts with ATP-competitive ARL 67156.
non-competitive NTPDase inhibition enzyme kinetics inhibitor mechanism CD39 allosteric inhibitor comparison

Optimal Research Applications for NTPDase-IN-1


Cancer Immune Evasion Studies Without NTPDase-3 Confounding

In tumor immunology research, CD39 (NTPDase-1) and CD73 cooperate to generate immunosuppressive adenosine from extracellular ATP. NTPDase-IN-1 enables researchers to block NTPDase-1, -2, and -8 simultaneously while leaving NTPDase-3 activity intact, as demonstrated by its >100 µM IC50 against h-NTPDase-3 compared to 0.05 µM against h-NTPDase-1 [1]. This selectivity profile is critical because NTPDase-3 is expressed on specific immune cell subsets and on pancreatic beta cells, where its inhibition may produce confounding effects unrelated to the tumor-intrinsic ATP-adenosine axis. No other commercially available NTPDase inhibitor provides this specific combination of isozyme coverage and exclusion. The non-competitive mechanism (Km = 21 µM for h-NTPDase-1) ensures that the inhibitor remains effective in the ATP-rich tumor microenvironment where competitive inhibitors like ARL 67156 are outcompeted by high local substrate concentrations [1][2].

SAR Studies with Defined Thiadiazole Amide Scaffold

For medicinal chemistry teams optimizing NTPDase inhibitors, NTPDase-IN-1 serves as the benchmark compound for the 1,3,4-thiadiazole amide chemotype. The Abbas et al. (2022) study provides a complete isozyme activity table across all four human NTPDases for ten compounds (5a–j), establishing a robust SAR framework [1]. Within this scaffold series, NTPDase-IN-1 (5a) is identified as the most potent inhibitor for h-NTPDase-1 (IC50 = 0.05 ± 0.008 µM) and represents the ibuprofen-derived sub-series, whereas NTPDase-IN-2 (5g) and NTPDase-IN-3 (5e) represent the flurbiprofen-derived sub-series with distinct selectivity profiles [1]. Researchers procuring NTPDase-IN-1 for SAR expansion can directly reference the published computational docking data that maps its binding mode within the respective isozyme homology models, an advantage not available for earlier-generation inhibitors like POM-1 or h-NTPDase-IN-1 (compound 3i) from alternative chemotypes [1].

Bacterial Infection Research Targeting NTPDase-2 and NTPDase-1

NTPDase-IN-1 exhibits an IC50 of 0.23 µM against h-NTPDase-2, making it substantially more potent than POM-1 (Ki = 28.8 µM for NTPDase-2) and ARL 67156 (primarily characterized for NTPDase-1/3, with NTPDase-2 activity poorly defined) [1]. NTPDase-2 preferentially hydrolyzes nucleoside triphosphates over diphosphates and is implicated in host-pathogen interactions during bacterial infections. The combination of h-NTPDase-2 inhibition with h-NTPDase-1 blockade (0.05 µM) in a single compound distinguishes NTPDase-IN-1 from NTPDase-IN-2, which achieves even greater h-NTPDase-2 potency (0.04 µM) but lacks reported activity against h-NTPDase-1 and -3 in the same assay platform [1]. For infection models where both NTPDase-1 and -2 contribute to pathology, NTPDase-IN-1 provides dual coverage in a single chemical entity, simplifying experimental design compared to using multiple selective inhibitors.

Application
Selection Property
Validation Focus
Cancer immune evasion studies
Isozyme selectivity review
NTPDase-3 activity monitoring
Medicinal chemistry SAR expansion
Thiadiazole amide scaffold context
Computational docking model review
Bacterial infection model studies
Dual NTPDase-1/-2 pathway context
Host-pathogen interaction endpoints

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

28 linked technical documents
Explore Hub


Quote Request

Request a Quote for NTPDase-IN-1

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.